Cas no 53843-95-1 ((S)-Benzyl (1-bromopropan-2-yl)carbamate)

• Product Name: (S)-Benzyl (1-bromopropan-2-yl)carbamate
• CAS No: 53843-95-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD17677268
• CID: 1035374
• PubChem ID: 71301833
• Update Time: 2025-04-20

(S)-Benzyl (1-bromopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (1-bromopropan-2-yl)carbamate
• (S)-benzyl 1-bromopropan-2-ylcarbamate
• Benzyl [(2S)-1-bromo-2-propanyl]carbamate
• Benzyl((S)-2-bromo-1-methylethyl)carbamate
• Benzyl ((S)-2-bromo-1-methylethyl)carbamate
• benzyl (S)-(1-bromopropan-2-yl)carbamate
• J-502482
• AKOS016014434
• 53843-95-1
• (S)-Benzyl(1-bromopropan-2-yl)carbamate
• BENZYL N-[(2S)-1-BROMOPROPAN-2-YL]CARBAMATE
• BSADFGJODFYVIW-VIFPVBQESA-N

• MDL： MFCD17677268
• Inchi： 1S/C11H14BrNO2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： BSADFGJODFYVIW-VIFPVBQESA-N
• SMILES： BrC[C@H](C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų